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Compound of Interest

Compound Name: AF 430 maleimide

Cat. No.: B15138073 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of AF 430 maleimide, a

fluorescent dye used for the specific labeling of cysteine residues in proteins and other

biomolecules. This document details the dye's properties, experimental protocols for its use,

and its applications in research and drug development.

Core Properties of AF 430 Maleimide
AF 430 is a hydrophilic, coumarin-based dye that emits a green-yellow fluorescence.[1][2][3] Its

maleimide derivative is specifically designed for covalent bonding to thiol groups, which are

present in cysteine residues.[4][5] This high selectivity makes it a valuable tool for site-specific

labeling of proteins.[6] The fluorescence of AF 430 is stable over a wide pH range, from 4 to 10.

[7][8]

Quantitative Data Summary
The key quantitative properties of AF 430 maleimide are summarized in the table below for

easy reference and comparison.
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Property Value Reference

Excitation Maximum (λex) 430 nm [1][3][9]

Emission Maximum (λem) 542 nm [1][3][4][9]

Molar Extinction Coefficient (ε) 15,955 L⋅mol⁻¹⋅cm⁻¹ [1][3][9]

Fluorescence Quantum Yield

(Φ)
0.23 [1][3][9]

Stokes Shift 112 nm [7][9]

Molecular Weight 726.8 g/mol [3]

Solubility
Soluble in water and polar

organic solvents (DMF, DMSO)
[3][10]

Cysteine-Specific Labeling Chemistry
The labeling reaction of AF 430 maleimide with a cysteine residue is a Michael addition. The

maleimide group of the dye reacts with the sulfhydryl (thiol) group of the cysteine to form a

stable thioether bond.[6][11] This reaction is highly specific for thiols at a neutral pH of 7-7.5.

[11][12]
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Reactants

ProductAF 430-Maleimide

AF 430-S-Cysteine-Protein
(Stable Thioether Bond)

+

Protein-Cysteine-SH

1. Prepare Protein Solution
(1-10 mg/mL in degassed buffer, pH 7-7.5)

2. (Optional) Reduce Disulfide Bonds
(Add 10-100x molar excess TCEP, incubate 20-30 min)

4. Labeling Reaction
(Add 10-20x molar excess of dye to protein)

3. Prepare AF 430 Maleimide Stock
(1-10 mg/mL in anhydrous DMSO or DMF)

5. Incubate
(2 hours at RT or overnight at 4°C, in the dark)

6. Purify Conjugate
(Gel filtration, HPLC, FPLC)

7. Characterize Conjugate
(Determine Degree of Labeling)
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Research Applications Drug Development

Fluorescence Microscopy Flow Cytometry FRET Assays Antibody-Drug Conjugates (ADCs)

AF 430 Maleimide
Cysteine Labeling

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15138073#af-430-maleimide-for-labeling-cysteine-
residues]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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